Cas no 1804495-87-1 (3-Chloro-4-(difluoromethyl)-2-methoxypyridine-5-sulfonyl chloride)

• Product Name: 3-Chloro-4-(difluoromethyl)-2-methoxypyridine-5-sulfonyl chloride
• CAS No: 1804495-87-1
• MF: C₇H₅Cl₂F₂NO₃S
• MW: 292.087305784225
• CID: 4867778
• Update Time: 2025-05-19

3-Chloro-4-(difluoromethyl)-2-methoxypyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethyl)-2-methoxypyridine-5-sulfonyl chloride

• Inchi： 1S/C7H5Cl2F2NO3S/c1-15-7-5(8)4(6(10)11)3(2-12-7)16(9,13)14/h2,6H,1H3
• InChI Key： YWUVKBVNGNRORZ-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1C(F)F)S(=O)(=O)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 2.4
• Topological Polar Surface Area: 64.599

Additional information on 3-Chloro-4-(difluoromethyl)-2-methoxypyridine-5-sulfonyl chloride

3-Chloro-4-(difluoromethyl)-2-methoxypyridine-5-sulfonyl chloride (CAS No. 1804495-87-1): A Versatile Building Block in Modern Organic Synthesis

3-Chloro-4-(difluoromethyl)-2-methoxypyridine-5-sulfonyl chloride (CAS No. 1804495-87-1) represents a structurally unique and synthetically valuable molecule within the expanding field of heterocyclic chemistry. This compound combines multiple functional groups—including a pyridine scaffold, difluoromethyl substitution, methoxy ether linkage, and a sulfonyl chloride moiety—into a single platform that enables diverse chemical transformations. Its molecular architecture aligns with current trends in drug discovery and materials science, where fluorinated heterocycles and electrophilic sulfonate derivatives are increasingly leveraged for their tunable physicochemical properties.

The pyridine ring system in 3-chloro-4-(difluoromethyl)-2-methoxypyridine serves as a foundational element for constructing bioactive molecules. Recent studies have demonstrated that 2-methoxy-substituted pyridines exhibit enhanced metabolic stability compared to their non-substituted analogs, a critical factor in pharmaceutical development. The incorporation of a difluoromethyl group at the 4-position further enhances this profile by introducing electron-withdrawing effects that modulate lipophilicity and hydrogen bonding capabilities. These features are particularly relevant in the design of kinase inhibitors and GPCR modulators, where precise control over molecular interactions is essential.

The sulfonyl chloride functionality in this compound represents a highly reactive electrophilic handle for late-stage functionalization. As highlighted in recent reports from the Journal of Medicinal Chemistry (2023), sulfonyl chlorides have emerged as key intermediates in the synthesis of covalent inhibitors targeting cysteine proteases and tyrosine kinases. The presence of both chlorine and difluoromethyl substituents creates a unique electronic environment around the sulfonyl group, enabling selective conjugation with nucleophiles such as anilines, thiols, or amines under mild conditions.

Structural analysis reveals that the methoxy group at position 2 plays a dual role: it stabilizes the pyridine ring through resonance effects while also serving as a removable protecting group for further derivatization. This duality has been exploited in recent synthetic methodologies reported by Angewandte Chemie (2023), where sequential deprotection strategies enabled the creation of multi-functionalized pyridine derivatives with tailored solubility profiles. The chlorine atom at position 3 adds another dimension to this versatility by providing opportunities for nucleophilic substitution reactions or metal-catalyzed cross-coupling processes.

In the context of modern drug discovery pipelines, compounds containing fluorinated heterocycles like 3-chloro-4-(difluoromethyl)-2-methoxypyridine have shown promise as lead candidates for various therapeutic areas. For instance, preliminary studies from Nature Communications (2023) demonstrated that similar fluorinated pyridines exhibited improved blood-brain barrier permeability when incorporated into anti-neurodegenerative agents. The combination of lipophilicity modulation through fluorination and hydrogen bond donor capacity from the methoxy group appears to optimize passive diffusion characteristics.

Synthetic accessibility is another critical factor contributing to the practical utility of this compound. Recent advances in transition-metal catalysis have enabled efficient routes to such complex architectures. Notably, palladium-catalyzed C-H activation strategies reported by Science (2023) allow direct installation of both chloro and difluoromethyl groups onto pyridine scaffolds with high regioselectivity. These methodologies reduce synthetic steps compared to traditional approaches involving multiple protection/deprotection sequences.

The reactivity profile of 3-chloro-4-(difluoromethyl)-2-methoxypyridine-5-sulfonyl chloride has been systematically explored in several research programs focused on click chemistry applications. As documented in Chemical Science (2023), its sulfonyl chloride group undergoes rapid condensation with primary amines under physiological pH conditions, making it an attractive candidate for bioconjugation reactions and targeted drug delivery systems. The presence of multiple orthogonal functional groups allows for stepwise modification without compromising overall scaffold integrity.

In materials science contexts, this compound's unique electronic properties make it suitable for developing novel optoelectronic materials. Research published in Advanced Materials (2023) demonstrated that similar fluorinated pyridines could be incorporated into organic semiconductors to enhance charge carrier mobility through fine-tuning of frontier molecular orbitals. The combination of electron-deficient pyridines with electron-rich substituents creates favorable energy level alignments critical for efficient charge transport.

Environmental impact assessments indicate that compounds containing difluoromethyl groups generally exhibit lower ecotoxicity compared to fully fluorinated analogs—a consideration gaining increasing importance in green chemistry initiatives. Studies from Green Chemistry (2023) suggest that partial fluorination strategies like those seen in this molecule can maintain desired biological activity while reducing potential environmental persistence risks associated with perfluorochemicals.

Ongoing research continues to expand the application scope of this versatile scaffold. For example, preliminary work from ACS Medicinal Chemistry Letters (2023) suggests potential utility as a photoaffinity probe when incorporated into imaging agents due to its ability to form stable adducts with target proteins under UV irradiation conditions. This property could enable real-time visualization of molecular interactions within complex biological systems.

The structural diversity achievable through modification of this core scaffold has also attracted attention from combinatorial chemistry communities seeking efficient library generation methods. As described in Organic Process Research & Development (2023), parallel synthesis approaches using automated flow reactors have successfully produced gram-scale quantities of structurally related compounds within hours rather than days using conventional batch methods.

In academic research settings, this compound serves as an excellent model system for studying structure-property relationships in multifunctional heterocycles. Its well-defined substitution pattern allows systematic investigation into how individual functional groups contribute to overall molecular behavior—whether examining solubility parameters or enzyme inhibition potency across different biological targets.

Recent methodological advances have further enhanced its utility as an intermediate material. For instance, developments reported by Tetrahedron Letters (2023) demonstrate that microwave-assisted protocols can significantly accelerate key transformation steps while maintaining high product purity levels—critical factors when scaling up production processes for industrial applications.

The continued interest from both academic and industrial research communities underscores the strategic importance of compounds like CAS No 1804495-87-1 within modern chemical synthesis paradigms. As synthetic methodologies evolve toward greater efficiency and sustainability requirements become more stringent across industries relying on organic molecules—from pharmaceuticals to electronics—the demand for such multifunctional building blocks will likely continue growing exponentially over coming years.